Cas no 1805162-48-4 (5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine)

• Product Name: 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805162-48-4
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4863423
• Update Time: 2025-05-25

5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-8-6(9)5(7(10)11)4(2-12)3-13-8/h3,7H,2,12H2,1H3
• InChI Key： ZCUDUSGZXJBQBG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(CN)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine

5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1805162-48-4)

The compound 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine (hereafter referred to as the compound) is a highly specialized organic molecule with a pyridine ring as its core structure. This molecule is characterized by its unique substitution pattern, which includes an aminomethyl group at position 5, a bromo atom at position 3, a difluoromethyl group at position 4, and a methoxy group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the compound, making it a subject of interest in various fields of research and application.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, where its structural features make it a promising candidate for drug development. The presence of the aminomethyl group and the methoxy group contributes to its ability to interact with biological systems, while the bromo atom and the difluoromethyl group enhance its stability and bioavailability. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.

In addition to its medicinal applications, this compound has also been investigated for its potential in agricultural chemistry, particularly as a component in pest control agents. The unique combination of substituents on the pyridine ring allows for selective interactions with target organisms, making it a viable option for developing eco-friendly pesticides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-methoxypyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include the bromination at position 3, the introduction of the difluoromethyl group at position 4, and the subsequent substitution reactions to install the amino and methoxy groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From a structural perspective, the compound exhibits interesting electronic properties due to the electron-withdrawing effects of the bromo and difluoromethyl groups. These effects influence its reactivity in various chemical reactions, making it a valuable intermediate in organic synthesis. Recent studies have also explored its role in click chemistry reactions, where its functional groups facilitate efficient coupling reactions with other molecules.

Moreover, this compound has shown promise in materials science, particularly in the development of advanced materials for electronic applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its potential use in organic electronics and optoelectronic devices. Researchers have reported that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it undergoes controlled degradation under specific environmental conditions, minimizing its ecological footprint. This aligns with global efforts to develop chemicals that are both effective and environmentally benign.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this molecule across diverse industries. Its versatility as both a chemical building block and a functional material makes it an invaluable asset in modern scientific research.